Cas no 55343-76-5 (triammonium 5-[(3-carboxylato-4-hydroxy-5-methylphenyl)(3-carboxylato-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)methyl]-2-hydroxy-3-methylbenzoate)

• Product Name: triammonium 5-[(3-carboxylato-4-hydroxy-5-methylphenyl)(3-carboxylato-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)methyl]-2-hydroxy-3-methylbenzoate
• CAS No: 55343-76-5
• MF: C₂₅H₂₉N₃O₉
• MW: 515.51246714592
• CID: 1592619
• PubChem ID: 56841877
• Update Time: 2025-04-21

triammonium 5-[(3-carboxylato-4-hydroxy-5-methylphenyl)(3-carboxylato-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)methyl]-2-hydroxy-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• triammonium 5-[(3-carboxylato-4-hydroxy-5-methylphenyl)(3-carboxylato-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)methyl]-2-hydroxy-3-methylbenzoate
• Triammonium 5-((3-carboxylato-4-hydroxy-5-methylphenyl)(3-carboxylato-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)methyl)-2-hydroxy-3-methylbenzoate
• triammonium 5-[(3-carboxylato-4-hydroxy-5-methyl-phenyl)-(3-carboxylato-5-methyl-4-oxo-1-cyclohexa-2,5-dienylidene)methyl]-2-hydroxy-3-methyl-benzoate
• triazanium,5-[(Z)-(3-carboxy-5-methyl-4-oxidophenyl)-(3-carboxy-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-3-methyl-2-oxidobenzoate
• 55343-76-5
• DTXSID70203900

• Inchi： 1S/C25H20O9.3H3N/c1-10-4-13(7-16(20(10)26)23(29)30)19(14-5-11(2)21(27)17(8-14)24(31)32)15-6-12(3)22(28)18(9-15)25(33)34;;;/h4-9,26-27H,1-3H3,(H,29,30)(H,31,32)(H,33,34);3*1H3
• InChI Key： BLTURWBZQABFRH-UHFFFAOYSA-N
• SMILES： [O-]C1C(C(=O)O)=CC(=CC=1C)/C(/C1C=C(C(=O)[O-])C(=C(C)C=1)[O-])=C1\C=C(C(=O)O)C(C(C)=C\1)=O.[NH4+].[NH4+].[NH4+]

Computed Properties

• Exact Mass: 515.19047
• Monoisotopic Mass: 515.19037951g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 4
• Complexity: 930
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 181Ų

Experimental Properties

• PSA: 287.42